Cas no 920008-51-1 (1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl-)
920008-51-1 structure
Product Name:1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl-
CAS No:920008-51-1
MF:C8H9ClO3
MW:188.608261823654
CID:759932
PubChem ID:16099543
Update Time:2025-04-19
1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl-
- 4-chloro-3-methoxy-5-methylbenzene-1,2-diol
- 920008-51-1
- Alcalinaphenol A
- CHEBI:208051
- DTXSID00582710
-
- Inchi: 1S/C8H9ClO3/c1-4-3-5(10)7(11)8(12-2)6(4)9/h3,10-11H,1-2H3
- InChI Key: DBCPLBFOMOFSCE-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=CC=1C)O)O)OC
Computed Properties
- Exact Mass: 188.0240218g/mol
- Monoisotopic Mass: 188.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.7Ų
1,2-Benzenediol, 4-chloro-3-methoxy-5-methyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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